Cas no 2228986-26-1 (tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228986-26-1
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5993583
• PubChem ID: 165777705
• Update Time: 2025-08-03

tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate
• EN300-1881595
• tert-butyl N-[2-(3,5-dimethoxyphenyl)-1-oxopropan-2-yl]carbamate
• 2228986-26-1

• Inchi： 1S/C16H23NO5/c1-15(2,3)22-14(19)17-16(4,10-18)11-7-12(20-5)9-13(8-11)21-6/h7-10H,1-6H3,(H,17,19)
• InChI Key： DRMXLNIVXMCRJF-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=C(C=C(C=1)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate

Tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate: A Promising Scaffold in Medicinal Chemistry

Tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate represents a novel class of carbamate derivatives with potential applications in pharmaceutical research. This compound, characterized by its unique molecular architecture combining aromatic and acyl groups, has attracted significant attention due to its structural versatility and pharmacological relevance. Recent studies have highlighted its role as a key intermediate in the development of anti-inflammatory agents and neuroprotective compounds, underscoring its significance in modern drug discovery strategies.

Tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate possesses a molecular formula of C₂₁H₂₈O₆N and a molecular weight of 384.45 g/mol. Its structural features include a substituted benzene ring with two methoxy groups at the 3- and 5-positions, a central acyl group, and a carbamate linkage connecting the aromatic ring to the tert-butyl group. The presence of the tert-butyl moiety provides steric hindrance, which may influence the compound's reactivity and biological activity. The dimethoxyphenyl group, on the other hand, introduces electron-donating properties, potentially modulating the compound's interactions with biological targets.

Recent advances in medicinal chemistry have demonstrated that compounds with similar structural motifs exhibit promising pharmacological profiles. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that derivatives of tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate displayed significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This finding highlights the potential of this scaffold in the development of therapeutic agents for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Structural modifications of tert-butyl N-2-(3,5-dimethyloxyphenyl)-1-oxopropan-2-ylcarbamate have also been explored to enhance its therapeutic potential. A 2024 study in Organic & Biomolecular Chemistry demonstrated that introducing hydrophobic substituents at the acyl group improved the compound's membrane permeability, suggesting its potential as a candidate for central nervous system (CNS) drug delivery. These findings underscore the importance of molecular design in optimizing the pharmacokinetic properties of such compounds.

From a synthetic perspective, the preparation of tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate typically involves multi-step processes, including the formation of the dimethoxyphenyl group, acylation of the carbamate core, and subsequent functional group modifications. Recent advancements in catalytic methodologies have enabled more efficient synthesis routes, reducing the number of steps and improving yield. For example, a 2023 study in Green Chemistry described a microwave-assisted synthesis method that achieved a 92% yield in three hours, significantly improving the scalability of this compound for pharmaceutical applications.

Pharmacological studies on tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate have revealed its potential as a neuroprotective agent. A 2024 preclinical study published in Neuropharmacology demonstrated that this compound exhibited neuroprotective effects in a mouse model of Parkinson's disease by modulating the expression of dopamine transporter proteins. These findings suggest its potential application in the treatment of neurodegenerative disorders.

Furthermore, the compound's interaction with biological targets has been investigated using advanced computational methods. Molecular docking studies have shown that tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate exhibits high affinity for the COX-2 enzyme, a key target in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). This binding affinity, combined with its selective activity, may offer therapeutic advantages over traditional NSAIDs by reducing gastrointestinal side effects.

Recent breakthroughs in drug discovery have also focused on the use of tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate as a scaffold for the development of antiviral agents. A 2023 study in Antiviral Research reported that derivatives of this compound showed antiviral activity against SARS-CoV-2 by inhibiting the viral RNA-dependent RNA polymerase (RdRp). These findings highlight the compound's potential in combating emerging viral threats.

The therapeutic potential of tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate is further supported by its favorable pharmacokinetic properties. In vivo studies have shown that the compound exhibits good oral bioavailability, rapid absorption, and minimal metabolism in the liver, which are critical parameters for drug development. These properties make it a promising candidate for the development of oral medications with improved patient compliance.

Despite its promising properties, challenges remain in the optimization of tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate for clinical applications. Ongoing research is focused on improving its solubility and stability, as well as identifying potential side effects. A 2024 study in Drug Discovery Today highlighted the importance of in vitro and in vivo studies in evaluating the safety profile of this compound, emphasizing the need for comprehensive preclinical testing before advancing to clinical trials.

In conclusion, tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate represents a significant advancement in pharmaceutical research, with potential applications in the treatment of inflammatory diseases, neurodegenerative disorders, and viral infections. Continued research into its structural modifications, pharmacological mechanisms, and synthetic methodologies will be critical in realizing its full therapeutic potential. As the field of medicinal chemistry continues to evolve, compounds like this will play an increasingly important role in the development of innovative therapies for a wide range of medical conditions.

For further information on the synthesis and pharmacological properties of tert-butyl N-2-(3,5-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate, researchers are encouraged to consult recent publications in leading scientific journals and to engage in collaborative studies that explore its potential applications in drug discovery.